Tert-butyl 2-amino-1-(furan-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
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Overview
Description
Scientific Research Applications
Metal-Free Synthesis and Catalysis
A significant application of this compound and its analogs lies in the metal-free synthesis of bioactive molecules. For example, a metal-free C3-alkoxycarbonylation protocol utilizing carbazates as eco-friendly ester sources was developed for the preparation of quinoxaline-3-carboxylates and analogs, highlighting a practical approach to synthesizing key structural motifs prevalent in bioactive natural products and synthetic drugs (Xie et al., 2019).
Asymmetric Hydrogenation
Another application involves the use of rigid P-chiral phosphine ligands with tert-butylmethylphosphino groups for rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes, demonstrating the compound's role in the efficient preparation of chiral pharmaceutical ingredients (Imamoto et al., 2012).
Halogenation of Pyrrolo[1,2-a]quinoxalines
The selective halogenation of pyrrolo[1,2-a]quinoxalines, important in pharmaceutical research and organic synthesis, showcases the compound's utility in diversifying these structures under various reaction conditions (Le et al., 2021).
Multicomponent Reactions
Its use in palladium-catalyzed three-component reactions for the synthesis of aminopyrroles and their bicyclic analogues illustrates the compound's versatility in creating complex structures from simple substrates, highlighting its application in organic synthesis (Qiu et al., 2017).
Mechanism of Action
Pyrrolo[3,2-b]quinoxaline derivatives, including “Tert-butyl 2-amino-1-(furan-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate”, are known to act as kinase inhibitors . They have been studied in the context of angiogenesis and in vivo in a relevant lymphoma model, showing high efficacy in the control of tumor size .
Future Directions
The future directions for the study of this compound could include further investigation of its biological activity, potential therapeutic applications, and detailed study of its mechanism of action . Additionally, the development of more efficient synthesis methods could also be a focus of future research.
properties
IUPAC Name |
tert-butyl 2-amino-1-(furan-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c1-20(2,3)27-19(25)15-16-18(23-14-9-5-4-8-13(14)22-16)24(17(15)21)11-12-7-6-10-26-12/h4-10H,11,21H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKQYEQBUEUPXIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CC4=CC=CO4)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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